1-Chloro-4-(isopropylsulfanyl)benzene

• IUPAC Name: 1-chloro-4-propan-2-ylsulfanylbenzene
• InChI: InChI=1S/C9H11ClS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key: ZWKPKISWPZWKLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)Cl
• Molecular Formula: C9H11ClS
• DSSTOX Substance ID: DTXSID90415881
• Molecular Weight: 186.70 g/mol
• CAS No.: 7205-62-1

Description

1-Chloro-4-(isopropylsulfanyl)benzene (CAS 7205-62-1) is a halogenated aromatic compound with the molecular formula C₉H₁₁ClS and a molecular weight of 186.66 g/mol. Its structure consists of a benzene ring substituted with a chlorine atom at position 1 and an isopropylsulfanyl (–S–CH(CH₃)₂) group at position 3. This compound is characterized by high purity (≥95%) and serves as a versatile intermediate in organic synthesis, particularly in the development of agrochemicals or pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Chloro-4-(isopropylsulfanyl)benzene can be synthesized through several methods. One common approach involves the chlorination of 4-(isopropylsulfanyl)benzene. This reaction typically requires a chlorinating agent such as thionyl chloride (SOCl2) or phosphorus pentachloride (PCl5) under controlled conditions to ensure selective chlorination at the para position.

Industrial Production Methods: In industrial settings, the production of 1-Chloro-4-(isopropylsulfanyl)benzene may involve large-scale chlorination processes using similar chlorinating agents. The reaction conditions are optimized to maximize yield and purity, often involving temperature control and the use of solvents to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-4-(isopropylsulfanyl)benzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation: The isopropylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The compound can be reduced to remove the chlorine atom or modify the isopropylsulfanyl group using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) in solvents like dichloromethane (CH2Cl2).

Reduction: Lithium aluminum hydride (LiAlH4) in ether or tetrahydrofuran (THF).

Major Products:

Nucleophilic Substitution: Products depend on the nucleophile used, such as 4-(isopropylsulfanyl)aniline when using an amine.

Oxidation: Sulfoxides or sulfones, such as 1-chloro-4-(isopropylsulfinyl)benzene or 1-chloro-4-(isopropylsulfonyl)benzene.

Reduction: Dechlorinated products or modified isopropylsulfanyl derivatives.

Scientific Research Applications

1-Chloro-4-(isopropylsulfanyl)benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the preparation of various functionalized aromatic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly as a precursor for pharmaceuticals with specific therapeutic effects.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science for the development of advanced materials.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(isopropylsulfanyl)benzene depends on the specific application and the target molecule. In nucleophilic substitution reactions, the chlorine atom is displaced by a nucleophile, forming a new bond with the aromatic ring. The isopropylsulfanyl group can undergo oxidation or reduction, altering its electronic properties and reactivity. These transformations are facilitated by the electron-withdrawing effect of the chlorine atom and the electron-donating effect of the isopropylsulfanyl group, influencing the overall reactivity of the compound.

Comparison with Similar Compounds

Structural and Molecular Differences

The table below summarizes key structural and molecular distinctions between 1-Chloro-4-(isopropylsulfanyl)benzene and analogous halogenated benzenes:

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications
1-Chloro-4-(isopropylsulfanyl)benzene	7205-62-1	C₉H₁₁ClS	186.66	Cl (position 1), –S–CH(CH₃)₂ (position 4)	High-purity synthesis intermediate
1-Chloro-4-isobutylbenzene	61658-88-6	C₁₀H₁₃Cl	168.66	Cl (position 1), –CH₂CH(CH₃)₂ (position 4)	Alkyl-substituted derivative; lacks sulfur
1-Chloro-3-isopropyl-4-methylbenzene	20068-14-8	C₁₀H₁₃Cl	168.66	Cl (position 1), –CH(CH₃)₂ (position 3), –CH₃ (position 4)	Multi-substituted alkyl variant
4-Isopropylbenzyl chloride	2051-18-5	C₁₀H₁₃Cl	168.66	–CH₂Cl (position 1), –CH(CH₃)₂ (position 4)	Reactive chloromethyl group for nucleophilic substitution
Chloromethyl 4-chlorophenyl sulfide	7205-90-5	C₇H₆Cl₂S	193.09	Cl (position 4), –S–CH₂Cl (position 1)	Low melting point (21.5°C); bifunctional reactivity
1-Chloro-4-(1-propyn-1-yl)benzene	-	C₉H₇Cl	150.61	Cl (position 1), –C≡C–CH₃ (position 4)	Propargyl group enables cycloaddition reactions

Reactivity and Functional Group Analysis

• Sulfanyl vs. Alkyl Groups : The isopropylsulfanyl group in the target compound introduces sulfur, which is less electronegative than oxygen but more polarizable than alkyl chains. This enhances thioether-specific reactivity, such as oxidation to sulfoxides (–SO–) or sulfones (–SO₂–), unlike purely alkyl-substituted analogs like 1-Chloro-4-isobutylbenzene .
• Chloromethyl vs. Chloro : 4-Isopropylbenzyl chloride (CAS 2051-18-5) contains a reactive –CH₂Cl group, making it prone to nucleophilic substitution, whereas the target compound’s chlorine is inert under similar conditions .
• Propargyl vs. Sulfanyl : The propargyl group in 1-Chloro-4-(1-propyn-1-yl)benzene enables click chemistry (e.g., Huisgen cycloaddition), whereas the sulfanyl group may participate in sulfur-specific cross-coupling reactions .

Research Findings and Industrial Relevance

1-Chloro-4-(isopropylsulfanyl)benzene’s high purity (95%) positions it as a reliable intermediate for synthesizing sulfur-containing polymers or ligands . In contrast, 4-Isopropylbenzyl chloride’s chloromethyl group is exploited in surfactant and resin production , while Chloromethyl 4-chlorophenyl sulfide’s dual functionality (Cl and –S–CH₂Cl) enables bifunctional reactivity in agrochemical synthesis .